tert-butyl 3-formyl-4-methylbenzoate
Overview
Description
Tert-butyl 3-formyl-4-methylbenzoate (TBFMB) is a synthetic organic compound that is used in a variety of applications, including as a solvent in organic chemistry. It is a colorless liquid with a characteristic odor, and has a boiling point of 205 °C and a melting point of -15 °C. TBFMB is used in a wide range of applications, including as a solvent for organic reactions, a reagent in organic synthesis, and a catalyst in various reactions.
Scientific Research Applications
Tert-butyl 3-formyl-4-methylbenzoate is used in a variety of scientific research applications, including as a solvent for organic reactions, a reagent in organic synthesis, and a catalyst in various reactions. It is also used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, tert-butyl 3-formyl-4-methylbenzoate has been used in the synthesis of polymers, including polyurethanes and polyesters.
Mechanism of Action
The mechanism of action of tert-butyl 3-formyl-4-methylbenzoate is not well understood. However, it is thought that the compound acts as a solvent, allowing for the solubilization of other organic compounds. Additionally, tert-butyl 3-formyl-4-methylbenzoate is believed to act as a catalyst, increasing the rate of certain reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 3-formyl-4-methylbenzoate are not well understood. However, it is believed that the compound is not toxic or carcinogenic, and has low acute toxicity in animals. Additionally, tert-butyl 3-formyl-4-methylbenzoate is not known to be an environmental hazard.
Advantages and Limitations for Lab Experiments
The main advantages of using tert-butyl 3-formyl-4-methylbenzoate in laboratory experiments are its low toxicity, low cost, and high solubility in a variety of organic solvents. Additionally, the compound is relatively stable, making it suitable for long-term storage. The main limitation of tert-butyl 3-formyl-4-methylbenzoate is its low boiling point, which can make it difficult to use in certain experiments.
Future Directions
The future of tert-butyl 3-formyl-4-methylbenzoate is promising, as the compound has a number of potential applications. It could be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Additionally, tert-butyl 3-formyl-4-methylbenzoate could be used in the synthesis of polymers, including polyurethanes and polyesters. Additionally, tert-butyl 3-formyl-4-methylbenzoate could be used in the development of new catalysts and reagents for organic synthesis. Finally, tert-butyl 3-formyl-4-methylbenzoate could be used to study the mechanism of action of other compounds, as well as to investigate the biochemical and physiological effects of other compounds.
Synthesis Methods
Tert-butyl 3-formyl-4-methylbenzoate can be synthesized via a variety of methods, including the reaction of tert-butyl alcohol and formic acid in the presence of an acid catalyst. This method is the most commonly used, as it is relatively simple and produces a high yield of tert-butyl 3-formyl-4-methylbenzoate. Other methods of synthesis include the reaction of formaldehyde and tert-butyl alcohol, and the reaction of tert-butyl bromide and formic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3-formyl-4-methylbenzoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methylbenzoic acid", "tert-butyl alcohol", "sodium hydroxide", "methyl iodide", "chromium trioxide", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium chloride", "sodium bicarbonate", "magnesium sulfate", "dichloromethane", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Esterification of 4-methylbenzoic acid with tert-butyl alcohol in the presence of sulfuric acid to form tert-butyl 4-methylbenzoate.", "Step 2: Conversion of tert-butyl 4-methylbenzoate to tert-butyl 3-bromo-4-methylbenzoate using bromine and phosphorus tribromide.", "Step 3: Reaction of tert-butyl 3-bromo-4-methylbenzoate with methyl iodide and magnesium in the presence of ether to form tert-butyl 3-methyl-4-methoxybenzoate.", "Step 4: Oxidation of tert-butyl 3-methyl-4-methoxybenzoate with chromium trioxide in acetic anhydride to form tert-butyl 3-formyl-4-methylbenzoate.", "Step 5: Hydrolysis of tert-butyl 3-formyl-4-methylbenzoate with sodium hydroxide to form tert-butyl 3-hydroxy-4-methylbenzoate.", "Step 6: Acidification of tert-butyl 3-hydroxy-4-methylbenzoate with sulfuric acid to form 3-hydroxy-4-methylbenzoic acid.", "Step 7: Conversion of 3-hydroxy-4-methylbenzoic acid to 3-formyl-4-methylbenzoic acid using sodium chlorite and acetic acid.", "Step 8: Esterification of 3-formyl-4-methylbenzoic acid with tert-butyl alcohol in the presence of sulfuric acid to form tert-butyl 3-formyl-4-methylbenzoate." ] } | |
CAS RN |
859212-97-8 |
Product Name |
tert-butyl 3-formyl-4-methylbenzoate |
Molecular Formula |
C13H16O3 |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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